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Compound of Interest

Compound Name: Linalool-d3

Cat. No.: B567113

Essential Safety and Handling Guide for Linalool-d3

This guide provides immediate and essential safety and logistical information for the handling
of Linalool-d3. It is intended for researchers, scientists, and drug development professionals to
ensure safe laboratory practices. Given that Linalool-d3 is a deuterated isotopologue of
Linalool, its material safety properties are considered analogous to those of Linalool.

Personal Protective Equipment (PPE)

When handling Linalool-d3, it is crucial to use appropriate personal protective equipment to
prevent skin and eye contact, as well as inhalation.[1][2]
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Protection Type

Recommended Equipment

Specifications & Rationale

Eye/Face Protection

Safety glasses with side
shields or chemical safety
goggles. A face shield may be
necessary where splashing is

a risk.

Conforms to OSHA's eye and
face protection regulations in
29 CFR 1910.133 or European
Standard EN166.[3] Prevents

eye irritation from splashes.[1]

[4]

Hand Protection

Chemical-resistant gloves
(e.g., PVC, neoprene, butyl

rubber, or nitrile).

For prolonged or frequently
repeated contact, a glove with
a protection class of 5 or
higher (breakthrough time >
240 minutes) is recommended.
For brief contact, a glove with
a protection class of 3 or
higher (breakthrough time > 60

minutes) is suitable.[2]

Body Protection

Lab coat, apron, or chemical-
protection suit. Closed-toe

shoes are mandatory.

Body protection should be
chosen based on the activity
and potential for exposure.[1]
Wearing of closed work
clothing is required in addition
to other PPE.[1]

Respiratory Protection

Use in a well-ventilated area. A
NIOSH/MSHA or European
Standard EN 149 approved
respirator may be required if
exposure limits are exceeded

or if irritation occurs.

Ensure thorough ventilation of
stores and work areas.[1]

Avoid breathing mist, vapor, or

spray.[1][4]

Health Hazard Data

Linalool is classified as a combustible liquid that can cause serious eye irritation, skin irritation,

and may cause an allergic skin reaction.[1][4] It may be harmful if swallowed.[1]
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Hazard Classification

GHS Hazard Statement

Flammable liquids

H227: Combustible liquid

Skin corrosion/irritation

H315: Causes skin irritation[1][4]

Serious eye damage/eye irritation

H319: Causes serious eye irritation[1][4]

Skin sensitization

H317: May cause an allergic skin reaction[4]

Acute toxicity (oral)

H303: May be harmful if swallowed[1]

Hazardous to the aquatic environment

H402: Harmful to aquatic life[1]

Physical and Chemical Properties

Property Value

Appearance Light yellow liquid[3]

Odor Floral[3]

Boiling Point 199 °C /390.2 °F @ 760 mmHg|[3]
Flash Point 75 °C [ 167 °F[3]

Specific Gravity 0.861[3]

Solubility in Water

1.45 g/L (25°C)[3]

Autoignition Temperature

235 °C / 455 °F[3]

Toxicological Data

Test Result Species

LD50 Oral 2,790 mg/kg[1][5] Rat

LD50 Dermal 5,610 mg/kg[1][5] Rabbit
Operational and Disposal Plans
Handling and Storage
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» Handling: Ensure thorough ventilation of work areas.[1] Avoid contact with skin, eyes, and

clothing.[1] Keep away from heat, sparks, and open flames.[1][3] Take precautionary

measures against static discharges.[1] Wash hands thoroughly after handling.[3][4]

o Storage: Store in a cool, dry, and well-ventilated place.[3][5] Keep containers tightly sealed.

[1][5] Store away from incompatible materials such as strong oxidizing agents, bases, and

strong acids.[3]

First Aid Procedures

Exposure Route

First Aid Measures

Eye Contact

Immediately rinse cautiously with water for
several minutes.[1][3] Remove contact lenses, if
present and easy to do. Continue rinsing.[1][3] If
eye irritation persists, get medical
advice/attention.[3][5]

Skin Contact

Take off immediately all contaminated clothing
and wash it before reuse.[1][3] Wash skin with
plenty of soap and water.[1][5] If skin irritation or

a rash occurs, get medical attention.[1][5]

Move the person to fresh air and keep them

Inhalation comfortable for breathing.[5] If symptoms occur,
get medical attention.[3]
Rinse mouth with water.[5] Do NOT induce
Ingestion vomiting.[5] Call a poison center or

doctor/physician if you feel unwell.[1]

Spill and Disposal Procedures

o Spill Response: In case of a spill, immediately evacuate the area and remove all sources of

ignition.[5] Ensure adequate ventilation.[5] Use personal protective equipment.[5] Contain

the spillage and clean it up with an inert absorbent material.[5]

» Disposal: Dispose of contents and containers to a hazardous or special waste collection

point in accordance with local, state, and federal regulations.[1][3] Do not allow the
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substance to enter drains or surface waters.[1]

Experimental Workflow: Linalool-d3 Spill Response

The following diagram outlines the step-by-step procedure for responding to a Linalool-d3 spill
in a laboratory setting.
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Linalool-d3 Spill Response Protocol

Immediate Actions

Evacuate immediate area

Y

Alert others in the lab

\

Remove all ignition sources

Preparation
\

Don appropriate PPE:
- Chemical resistant gloves
- Safety goggles
- Lab coat

Y

Locate spill kit

Containmeq; & Cleanup

Contain the spill with
absorbent material

\

Apply absorbent material
from outside in

\

Collect absorbed material
into a labeled waste container

\

Decontaminate the spill area

Disg 'osal

Dispose of waste according
to institutional and

local regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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